Cas no 54395-39-0 (1H-Isoindole-1,3(2H)-dione, 4,4'-[1,4-phenylenebis(oxy)]bis[2-phenyl-)

• Product name: 1H-Isoindole-1,3(2H)-dione, 4,4'-[1,4-phenylenebis(oxy)]bis[2-phenyl-
• CAS No: 54395-39-0
• MF: C₃₄H₂₀N₂O₆
• MW: 552.5324
• CID: 354730
• PubChem ID: 14046355

1H-Isoindole-1,3(2H)-dione, 4,4'-[1,4-phenylenebis(oxy)]bis[2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 4,4'-[1,4-phenylenebis(oxy)]bis[2-phenyl-
• 4-[4-(1,3-dioxo-2-phenylisoindol-4-yl)oxyphenoxy]-2-phenylisoindole-1,3-dione
• 4,4'-[1,4-Phenylenebis(oxy)]bis(2-phenyl-1H-isoindole-1,3(2H)-dione)
• SCHEMBL11352025
• 54395-39-0
• DTXSID20554979

• Inchi： InChI=1S/C34H20N2O6/c37-31-25-13-7-15-27(29(25)33(39)35(31)21-9-3-1-4-10-21)41-23-17-19-24(20-18-23)42-28-16-8-14-26-30(28)34(40)36(32(26)38)22-11-5-2-6-12-22/h1-20H
• InChI Key： BYTKMLHQODLGFM-UHFFFAOYSA-N
• SMILES： C1(OC2C=CC=C3C=2C(=O)N(C2C=CC=CC=2)C3=O)C=CC(OC2C=CC=C3C=2C(=O)N(C2C=CC=CC=2)C3=O)=CC=1

Computed Properties

• Exact Mass: 552.1322
• Monoisotopic Mass: 552.13213636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 6
• Complexity: 961
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 93.2Ų

Experimental Properties

• PSA: 93.22